Benzyl 3-(ethylamino)piperidine-1-carboxylate

• IUPAC Name: benzyl 3-(ethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C15H22N2O2/c1-2-16-14-9-6-10-17(11-14)15(18)19-12-13-7-4-3-5-8-13/h3-5,7-8,14,16H,2,6,9-12H2,1H3
• InChI Key: AUHWJUIFKOMNQG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H22N2O2
• DSSTOX Substance ID: DTXSID30662599
• Molecular Weight: 262.35 g/mol
• CAS RN: 1131594-94-9

Description

Benzyl 3-(ethylamino)piperidine-1-carboxylate, also known as benzylpiperidine carboxylate or BEPC, is a chemical compound that falls under the class of piperidine derivatives. It has a molecular formula of C15H22N2O2 and a molecular weight of 262.34738.

Molecular Structure Analysis

The InChI key for this compound is AUHWJUIFKOMNQG-UHFFFAOYSA-N. The compound contains an ethylamino group attached to a piperidine ring, which is further connected to a carboxylate group via a benzyl linkage.

Physical And Chemical Properties Analysis

This compound is a solid compound. Other specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

• Novel Piperidine Derivatives in Anti-Dementia Agents : Piperidine derivatives, including benzyl-3-(ethylamino)piperidine-1-carboxylate, have been investigated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown potential as potent inhibitors of acetylcholinesterase, with specific derivatives demonstrating high activity and selectivity, indicating potential development as antidementia agents (Sugimoto et al., 1990).

Microbial Reduction Applications

• Microbial Reduction of Piperidine Derivatives : The compound was subject to microbial reduction, yielding products with high diastereo- and enantioselectivities. This process highlights its potential application in producing stereochemically complex molecules (Guo et al., 2006).

Antituberculosis Activity

• Thiazole-Aminopiperidine Hybrid Analogs as Tuberculosis Inhibitors : A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which includes the core structure of benzyl 3-(ethylamino)piperidine-1-carboxylate, were synthesized and evaluated for their effectiveness against Mycobacterium tuberculosis. Certain compounds demonstrated significant activity, indicating their potential as antituberculosis agents (Jeankumar et al., 2013).

Skeletal Muscle Sodium Channel Blockers

• Development of Antimyotonic Agents : Derivatives of this compound were designed and synthesized as skeletal muscle sodium channel blockers. These compounds showed increased potency compared to tocainide, indicating their potential as antimyotonic agents (Catalano et al., 2008).

Antibacterial and Antifungal Properties

• Antimicrobial Activity of Benzothiazole Derivatives : New piperidine substituted benzothiazole derivatives were synthesized, showing significant antibacterial and antifungal activities. These findings suggest potential applications of these compounds in treating microbial infections (Shafi et al., 2021).

Synthesis of Novel Piperidine Derivatives

• Synthesis of Benzofuro[3,2‐d]pyrimidines : Piperidine derivatives, including this compound, were synthesized and evaluated for their antibacterial and antifungal activities. The synthesis process and biological screening highlight the compound's potential in pharmaceutical applications (Bodke & Sangapure, 2003).